Cas no 97613-67-7 (Cyclopentaneaceticacid, 3-hydroxy-2,2,3-trimethyl-)

• Product Name: Cyclopentaneaceticacid, 3-hydroxy-2,2,3-trimethyl-
• CAS No: 97613-67-7
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 810776
• PubChem ID: 124543
• Update Time: 2025-04-19

Cyclopentaneaceticacid, 3-hydroxy-2,2,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneaceticacid, 3-hydroxy-2,2,3-trimethyl-
• 1-Carboxymethyl-3-hydroxy-2,2,3-trimethylcyclopentane
• Cyclopentaneacetic acid, 3-hydroxy-2,2,3-trimethyl-, (OC-6-63)-
• Cmoh-tmcp
• DTXSID10913798
• 97613-67-7
• 3-hydroxy-1,2,2,3-tetramethylcyclopentane-1-carboxylic acid

• Inchi： 1S/C10H18O3/c1-8(2)9(3,7(11)12)5-6-10(8,4)13/h13H,5-6H2,1-4H3,(H,11,12)
• InChI Key： PCLVBVCFXOQXHC-UHFFFAOYSA-N
• SMILES： OC1(C)CCC(C(=O)O)(C)C1(C)C

Computed Properties

• Exact Mass: 186.125594
• Monoisotopic Mass: 186.125594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.075
• Boiling Point: 285.7°Cat760mmHg
• Flash Point: 140.8°C
• Refractive Index: 1.481